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Compound of Interest
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Cat. No.: B12041681

Get Quote

Executive Summary
Tris Citrate Tribasic is a specialized buffer salt utilized primarily in protein electrophoresis, RNA

isolation, and antigen retrieval. While often conflated with Trisodium Citrate (Sodium Citrate

Tribasic), it is a distinct chemical entity formed by the neutralization of citric acid with

Tris(hydroxymethyl)aminomethane.

This guide provides a rigorous analysis of the safety profile for Tris Citrate Tribasic (CAS 6986-

91-0) and its common buffer analogues, distinguishing it from the sodium salt to prevent

experimental error. It details the physicochemical properties, hazard identification, and precise

buffer preparation protocols required for high-integrity research.

Part 1: Chemical Identity & Disambiguation
CRITICAL NOTE: In chemical procurement, "Tribasic Citrate" usually defaults to Sodium

Citrate Tribasic. You must verify the CAS number to ensure the correct cation (Tris vs. Sodium)

is selected, as this fundamentally alters buffering capacity and ionic strength.

Comparative Identity Matrix
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Feature Tris Citrate Tribasic Trisodium Citrate (Tribasic)

Primary CAS 6986-91-0 (Solution/Salt) 6132-04-3 (Dihydrate)

Chemical Name
Tris(hydroxymethyl)aminometh

ane citrate

Citric acid trisodium salt

dihydrate

Stoichiometry 3:1 (Tris Base : Citric Acid) 3:1 (Sodium : Citric Acid)

pH (1M Soln) ~7.0 – 8.5 (Buffer dependent) 7.5 – 9.0 (Basic)

Primary Use Electrophoresis, RNA Isolation
Anticoagulant, Food Additive,

Buffer

Signal Word Warning (Irritant) Warning (Eye Irritant)

Part 2: Hazard Identification & Safety Profile
Substance: Tris Citrate Tribasic (CAS 6986-91-0) GHS Classification: Irritant (derived from

component hazards: Tris Base & Citric Acid).

1. Hazard Statements (GHS-US/EU)
H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation (if in dust/powder form).

2. Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

3. Toxicological Insights
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Acute Toxicity: Data specific to the tribasic Tris salt is limited; however, it is biologically

analogous to its components.

Tris Base (CAS 77-86-1):[3] LD50 Oral (Rat) > 5,000 mg/kg.

Citric Acid (CAS 77-92-9): LD50 Oral (Rat) = 5,400 mg/kg.

Mechanism of Injury: High concentrations (1M) act as hypertonic irritants to mucous

membranes. The buffering nature resists physiological pH changes locally, potentially

prolonging irritation if not flushed immediately.

Part 3: Handling, Storage & Stability
Hygroscopicity: Tris salts are generally hygroscopic. Moisture absorption alters the effective

molecular weight, leading to inaccurate buffer molarity.

Storage Conditions: Store at 15°C to 30°C. Keep container tightly closed.

Stability: Stable under normal conditions. Incompatible with strong oxidizing agents and

strong bases.[4]

Shelf Life: Solid form: 3–5 years (desiccated). 1M Solution: 12 months (2–8°C recommended

to prevent microbial growth, though Citrate is bacteriostatic at high concentrations).

Part 4: Technical Application & Buffer Preparation
Core Directive: Most protocols call for "Tris-Citrate Buffer" prepared in situ rather than

dissolving the pre-formed tribasic salt. This allows for precise pH adjustment.

Protocol A: Preparation of 1M Tris-Citrate Buffer (pH 7.0 - 8.0)
Target: General electrophoresis or RNA isolation buffer.

Calculate: Determine the mass required for a 1L solution.

Tris Base (MW: 121.14 g/mol )

Citric Acid Anhydrous (MW: 192.12 g/mol )[5]
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Dissolve: Add 121.1 g of Tris Base to 800 mL of deionized water (18.2 MΩ·cm).

Titrate: Slowly add Citric Acid (solid or saturated solution) while stirring. Monitor pH

continuously.

Note: The reaction is exothermic. Allow solution to cool to 25°C before final pH

adjustment, as Tris pKa (8.06) is temperature-sensitive (

).

Finalize: Add water to a final volume of 1000 mL. Filter sterilize (0.22 µm) if used for RNA

work.

Protocol B: Antigen Retrieval Solution (Citrate-Based)
Target: Immunohistochemistry (IHC) - Heat Induced Epitope Retrieval (HIER). Note: This

typically uses Sodium Citrate, but Tris-Citrate is used for specific epitopes requiring higher pH

stability.

Composition: 10 mM Tris, adjusted to pH 8.5–9.0 with Citric Acid.

Method:

Dissolve 1.21 g Tris Base in 900 mL dH2O.

Adjust pH with 1M Citric Acid solution.

Add 0.5 mL Tween-20 (surfactant) to reduce surface tension.

Bring volume to 1L.

Part 5: Visualization & Logic
Figure 1: Buffer Preparation Logic Flow
This diagram illustrates the decision process for selecting the correct Citrate-based buffer

system and the workflow for in situ preparation.
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Caption: Decision matrix and workflow for Tris-Citrate buffer preparation, highlighting the critical

temperature equilibration step due to Tris pKa thermal sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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